Cas no 2111889-54-2 (3-(5-methoxypyridin-3-yl)prop-2-enal)

3-(5-Methoxypyridin-3-yl)prop-2-enal is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated aldehyde functionality conjugated with a methoxypyridine moiety. This structure makes it valuable for constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical applications. The electron-rich 5-methoxypyridin-3-yl group enhances reactivity in nucleophilic additions and cyclization reactions, while the prop-2-enal segment allows for further functionalization via Michael additions or condensations. Its well-defined reactivity profile and stability under controlled conditions make it a reliable building block for targeted synthetic routes. The compound is typically handled under inert atmospheres to preserve its integrity.
3-(5-methoxypyridin-3-yl)prop-2-enal structure
2111889-54-2 structure
Product Name:3-(5-methoxypyridin-3-yl)prop-2-enal
CAS No:2111889-54-2
MF:C9H9NO2
MW:163.173262357712
CID:6463134
PubChem ID:165613295
Update Time:2025-05-24

3-(5-methoxypyridin-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 3-(5-methoxypyridin-3-yl)prop-2-enal
    • 2111889-54-2
    • EN300-1756071
    • Inchi: 1S/C9H9NO2/c1-12-9-5-8(3-2-4-11)6-10-7-9/h2-7H,1H3/b3-2+
    • InChI Key: OPELSFLZBUARCV-NSCUHMNNSA-N
    • SMILES: O(C)C1=CN=CC(/C=C/C=O)=C1

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 39.2Ų

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Additional information on 3-(5-methoxypyridin-3-yl)prop-2-enal

Introduction to 3-(5-methoxypyridin-3-yl)prop-2-enal (CAS No. 2111889-54-2)

3-(5-methoxypyridin-3-yl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 2111889-54-2, is a heterocyclic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine derivative class, characterized by a nitrogen-containing aromatic ring system, which is a common structural motif in biologically active molecules. The presence of a methoxy group at the 5-position and an aldehyde functionality at the 3-position of the prop-2-enyl side chain contributes to its unique chemical properties and potential biological activities.

The synthesis and exploration of 3-(5-methoxypyridin-3-yl)prop-2-enal have been driven by its promising pharmacological profile. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with various biological targets. The aldehyde group in this compound not only serves as a reactive site for further functionalization but also contributes to its potential as an intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine scaffolds. This trend is partly attributed to the versatility of pyridine derivatives in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 3-(5-methoxypyridin-3-yl)prop-2-enal, including its methoxy-substituted pyridine ring and aldehyde moiety, make it a compelling candidate for further investigation.

One of the most intriguing aspects of 3-(5-methoxypyridin-3-yl)prop-2-enal is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By targeting kinases, compounds like 3-(5-methoxypyridin-3-yl)prop-2-enal can modulate cellular processes and potentially lead to the development of new anticancer therapies. Several studies have demonstrated the ability of pyridine-based compounds to inhibit specific kinases by binding to their active sites and disrupting their function.

Additionally, the methoxy group in 3-(5-methoxypyridin-3-yl)prop-2-enal may contribute to its solubility and bioavailability, which are critical factors in drug development. Solubility influences how a drug is absorbed, distributed, metabolized, and excreted by the body (ADME), while bioavailability refers to the fraction of an administered dose that reaches circulation unchanged. Optimizing these properties is essential for ensuring that a drug is effective when administered orally or through other routes.

The aldehyde group in 3-(5-methoxypyridin-3-yl)prop-2-enal also provides opportunities for further chemical modification. Aldehydes are versatile functional groups that can undergo various reactions, including condensation reactions with amino compounds to form Schiff bases, or reduction to form primary alcohols. These transformations can be exploited to generate novel derivatives with enhanced biological activity or improved pharmacokinetic properties.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-(5-methoxypyridin-3-yl)prop-2-enal. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets based on its three-dimensional structure. This approach has been particularly useful in identifying potential lead compounds for further optimization. By leveraging computational tools, scientists can design experiments more efficiently and reduce the time required for drug development.

The pharmacological evaluation of 3-(5-methoxypyridin-3-yl)prop-2-enal has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on certain kinases, suggesting its potential as an anticancer agent. Furthermore, preliminary data indicate that it may have anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore the importance of continued research into this compound and its derivatives.

The synthesis of 3-(5-methoxypyridin-3-y l)prop - 2 - enal involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by condensation with appropriate carbonyl sources. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In conclusion, 3 - ( 5 - methoxypy ridin - 3 - yl ) prop - 2 - en al ( CAS No . 2111889 - 54 - 2 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , coupled with promising preclinical data , make it a valuable candidate for further investigation . As research continues , this compound holds promise for contributing to the development of novel treatments for various diseases .

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